1H-Pyrrolo[2,3-b]pyridine, 3-(cyclopropylmethyl)-1-(phenylsulfonyl)-

• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-3-(cyclopropylmethyl)pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C17H16N2O2S/c20-22(21,15-5-2-1-3-6-15)19-12-14(11-13-8-9-13)16-7-4-10-18-17(16)19/h1-7,10,12-13H,8-9,11H2
• InChI Key: XEYHOSYNGGBTKH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=CN(C3=C2C=CC=N3)S(=O)(=O)C4=CC=CC=C4

Description

1H-Pyrrolo[2,3-b]pyridine, 3-(cyclopropylmethyl)-1-(phenylsulfonyl)- is a useful research compound. Its molecular formula is C17H16N2O2S and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclopropyl(1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)methanol (0.285 g, 0.87 mmol) was dissolved in dry dichloromethane (9 mL) and chilled to 0° C. Triethylsilane (1.11 mL, 6.94 mmol, 8 eq.) and TFA (0.201 mL, 2.60 mmol, 3 eq.) were then added. The reaction mixture was stirred at 0° C. for 15 minutes and then allowed to warm to room temperature. After about 1.5 hours, the mixture was quenched with saturated sodium bicarbonate solution and extracted with DCM. The extracts were dried over sodium sulfate and concentrated. Flash 40 Biotage (40M cartridge, DCM to 5% EtOAc/DCM) afforded 3-(cyclopropylmethyl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (159 mg, 59%). m/z (APCI-pos) M+1=313.1.